Cas no 899913-06-5 (2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 899913-06-5
• MF: C₂₇H₃₃N₃OS
• MW: 447.635425329208
• CID: 6490523
• PubChem ID: 22428774
• Update Time: 2025-07-14

2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide
• 899913-06-5
• 2-[[8-tert-butyl-2-(4-methylphenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-phenylacetamide
• 2-{[8-TERT-BUTYL-3-(4-METHYLPHENYL)-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL]SULFANYL}-N-PHENYLACETAMIDE
• F3168-0640
• 2-((8-(tert-butyl)-3-(p-tolyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-phenylacetamide
• AKOS001793823

• Inchi： 1S/C27H33N3OS/c1-19-10-12-20(13-11-19)24-25(32-18-23(31)28-22-8-6-5-7-9-22)30-27(29-24)16-14-21(15-17-27)26(2,3)4/h5-13,21H,14-18H2,1-4H3,(H,28,31)
• InChI Key： OPQUNZJHIDBSCR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1C(C2C=CC(C)=CC=2)=NC2(CCC(CC2)C(C)(C)C)N=1

Computed Properties

• Exact Mass: 447.23443386g/mol
• Monoisotopic Mass: 447.23443386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide

Recent Advances in the Study of 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide (CAS: 899913-06-5)

The compound 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide (CAS: 899913-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The presence of the tert-butyl and methylphenyl groups in its structure suggests a high degree of steric hindrance, which may contribute to its selective binding to target proteins. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity while reducing the use of hazardous reagents. This methodological improvement is critical for scaling up production for further preclinical and clinical studies.

In addition to its anticancer potential, recent investigations have explored the compound's anti-inflammatory properties. Mechanistic studies suggest that it may inhibit the NF-κB pathway, a critical regulator of inflammatory responses. This dual functionality—targeting both cancer and inflammation—positions 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide as a versatile candidate for drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is focused on structural modifications to enhance these characteristics without compromising its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-{8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-phenylacetamide represents a compelling area of research in chemical biology. Its multifaceted biological activities and improved synthetic accessibility make it a promising lead compound for future drug development. Continued research is essential to fully elucidate its mechanisms of action and therapeutic potential.